Cas no 1431969-98-0 (6-Pyrazol-1-ylpyridin-3-amine;hydrochloride)

• Product Name: 6-Pyrazol-1-ylpyridin-3-amine;hydrochloride
• CAS No: 1431969-98-0
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• MDL: MFCD25371161
• CID: 4700208
• Update Time: 2025-06-12

6-Pyrazol-1-ylpyridin-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(1H-Pyrazol-1-yl)pyridin-3-amine hydrochloride
• 6-Pyrazol-1-ylpyridin-3-amine;hydrochloride

• MDL： MFCD25371161
• Inchi： 1S/C8H8N4.ClH/c9-7-2-3-8(10-6-7)12-5-1-4-11-12;/h1-6H,9H2;1H
• InChI Key： GCASIFGDAPFHNX-UHFFFAOYSA-N
• SMILES： Cl.N1(C=CC=N1)C1C=CC(=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 150
• Topological Polar Surface Area: 56.7

Additional information on 6-Pyrazol-1-ylpyridin-3-amine;hydrochloride

Introduction to 6-Pyrazol-1-ylpyridin-3-amine;hydrochloride (CAS No. 1431969-98-0) and Its Emerging Applications in Chemical Biology

The compound 6-Pyrazol-1-ylpyridin-3-amine;hydrochloride (CAS No. 1431969-98-0) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. As a derivative of pyrazole and pyridine, this molecule has garnered significant attention in recent years due to its versatile structural framework and potential biological activities. The pyrazole moiety, known for its stability and ability to form hydrogen bonds, combined with the pyridine ring, which is a common pharmacophore in drug design, makes this compound a promising candidate for further exploration.

In the realm of chemical biology, the integration of 6-Pyrazol-1-ylpyridin-3-amine;hydrochloride into drug discovery pipelines has been driven by its unique chemical properties. The hydrochloride salt form enhances solubility, making it more amenable for various biochemical assays and in vitro studies. This compound’s ability to interact with biological targets has opened up new avenues for therapeutic intervention, particularly in areas such as oncology and inflammation.

Recent research has highlighted the potential of 6-Pyrazol-1-ylpyridin-3-amine;hydrochloride as an inhibitor of key enzymes involved in disease pathways. For instance, studies have demonstrated its interaction with Janus kinases (JAKs), which are implicated in autoimmune disorders and cancer. The pyrazolylpyridine scaffold allows for precise modulation of binding affinity, enabling the development of selective inhibitors that can mitigate side effects associated with non-specific targeting.

Moreover, the structural flexibility of 6-Pyrazol-1-ylpyridin-3-amine;hydrochloride has been leveraged to design molecules with enhanced pharmacokinetic profiles. Researchers have utilized computational chemistry techniques to optimize its scaffold for better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. These efforts have led to the identification of derivatives with improved bioavailability and reduced off-target effects.

The compound’s relevance extends beyond kinase inhibition. Emerging data suggest that 6-Pyrazol-1-ylpyridin-3-amine;hydrochloride may exhibit antimicrobial properties, making it a candidate for addressing rising antibiotic resistance challenges. Its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways has been explored in preliminary screenings. Such findings underscore the compound’s broad therapeutic potential.

In clinical settings, the development of novel therapeutics often relies on preclinical models to validate efficacy and safety. 6-Pyrazol-1-ylpyridin-3-amine;hydrochloride has been evaluated in various cell-based assays and animal models, where it has shown promise in modulating inflammatory responses and tumor growth. These preclinical results have laid the groundwork for further investigation into its clinical applicability.

The synthesis of 6-Pyrazol-1-ylpyridin-3-amine;hydrochloride involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The introduction of functional groups while maintaining structural integrity is a testament to advancements in synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of complex heterocyclic frameworks, facilitating access to this compound and its analogs.

As the field of chemical biology continues to evolve, compounds like 6-Pyrazol-1-ylpyridin-3-amine;hydrochloride are expected to play a pivotal role in shaping future therapies. The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel scaffolds, including derivatives of this compound. These computational tools help predict biological activity and optimize molecular structures, streamlining the development process.

The future prospects for 6-Pyrazol-1-ylpyridin-3-amine;hydrochloride are vast, with ongoing research focusing on expanding its therapeutic applications. Exploration into its role in neurodegenerative diseases and metabolic disorders is underway, suggesting that its potential extends beyond current therapeutic areas. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients.

In conclusion, 6-Pyrazol-1-ylpyridin-3-am ine;hydrochloride (CAS No. 1431969 - 98 - 0) stands as a beacon of innovation in chemical biology. Its unique structural features and demonstrated biological activities position it as a cornerstone compound for future drug development. As research progresses, we can anticipate further revelations about its therapeutic potential, solidifying its role in addressing some of the most pressing challenges in medicine today.